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Compound of Interest

Compound Name: Benzyl 2-chloroethyl ether

Cat. No.: B033054 Get Quote

An In-depth Technical Guide to the Chemical Properties and Reactivity of Benzyl 2-
Chloroethyl Ether

Introduction
Benzyl 2-chloroethyl ether (BCEE) is a versatile bifunctional organic compound utilized as a

key intermediate in various synthetic methodologies.[1][2] Its structure, incorporating a reactive

chloroethyl moiety and a stable benzyl ether group, makes it a valuable building block in the

synthesis of more complex molecules, particularly in the pharmaceutical and agrochemical

industries.[2] This guide provides a comprehensive overview of its chemical properties,

reactivity, and common experimental protocols for its synthesis and application.

Chemical and Physical Properties
Benzyl 2-chloroethyl ether is typically a colorless to light yellow, transparent liquid.[1] Its key

physical and chemical properties are summarized in the table below.
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Property Value Reference(s)

Molecular Formula C₉H₁₁ClO [3][4]

Molecular Weight 170.63 g/mol [4]

Appearance
Colorless to almost colorless

clear liquid
[3]

Boiling Point ~232.7°C at 760 mmHg [1][5]

Density ~1.11 g/mL (1.09 g/cm³) [1][5]

Flash Point 100.6°C [5]

Vapor Pressure 0.0884 mmHg at 25°C [5]

Solubility
Soluble in Chloroform, slightly

soluble in Hexanes
[5]

CAS Number 17229-17-3 [3][4]

Synonyms

2-(Benzyloxy)ethyl Chloride,

(2-

Chloroethoxymethyl)benzene

[3][6]

InChI Key
UPIMXDQREQJWMR-

UHFFFAOYSA-N
[3][4]

SMILES C1=CC=C(C=C1)COCCCl [6][7]

Reactivity and Reaction Mechanisms
The reactivity of Benzyl 2-chloroethyl ether is primarily dictated by the presence of the ether

linkage and the reactive carbon-chlorine bond.[1]

Nucleophilic Substitution (SN2 Reactions)
The terminal chloroethyl group is highly susceptible to nucleophilic attack, making it a valuable

precursor for introducing various functional groups.[1][2] This reactivity allows for the formation

of new carbon-heteroatom and carbon-carbon bonds.[2]
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Reaction with Amines: Forms ether-amines, which are common motifs in pharmaceuticals

and agrochemicals.[2]

Reaction with Alcohols, Thiols, and Carbanions: Enables the facile introduction of a variety of

functional groups.[2]

The general mechanism for the SN2 reaction is depicted below:

Benzyl 2-chloroethyl ether
(C₆H₅CH₂OCH₂CH₂Cl)

Transition State
[Nu---CH₂(Cl)---OCH₂C₆H₅]⁻

Nucleophilic Attack

Nucleophile
(Nu⁻)

Substituted Product
(C₆H₅CH₂OCH₂CH₂Nu)

Chloride Ion
(Cl⁻)

Click to download full resolution via product page

Caption: SN2 reaction mechanism of Benzyl 2-chloroethyl ether.

Use as a Protecting Group
The benzyl group in BCEE can serve as a protecting group for alcohols.[2] It is stable under a

wide range of reaction conditions but can be selectively removed, typically through

hydrogenolysis, to reveal the free hydroxyl group.[2][8] This is particularly useful in multi-step

syntheses involving molecules with multiple sensitive functional groups.[2]

Protection Step

Deprotection Step

Alcohol
(R-OH)

Protected Alcohol
(R-O-Bn)Williamson Ether Synthesis

Benzyl 2-chloroethyl ether

DeprotectionFurther Reactions Deprotected Alcohol
(R-OH)

Hydrogenolysis (H₂, Pd/C)
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Caption: Workflow for using the benzyl group as a protecting group.

Solvolysis Reactions
Benzyl 2-chloroethyl ether can be synthesized via a solvolysis reaction between benzyl

halides and ethylene chlorohydrin under the influence of heat.[9][10] This method is particularly

suitable for benzyl halides with a partially deactivated nucleus, as those with activated nuclei

are prone to polymerization.[9][10]

Experimental Protocols
Synthesis of Benzyl 2-chloroethyl ether via Williamson
Ether Synthesis
A common method for the synthesis of Benzyl 2-chloroethyl ether is the Williamson ether

synthesis.[1] This involves the reaction of benzyl alcohol with 2-chloroethanol in the presence

of a base.[1]

Materials:

Benzyl alcohol

2-Chloroethanol

A suitable base (e.g., sodium hydride, potassium hydroxide)

Anhydrous solvent (e.g., THF, DMF)

Procedure:

In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve benzyl

alcohol in the anhydrous solvent.

Cool the solution in an ice bath and slowly add the base to form the benzyl alkoxide.

Once the deprotonation is complete, add 2-chloroethanol dropwise to the reaction mixture.
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Allow the reaction to warm to room temperature and stir until completion (monitor by TLC).

Quench the reaction with water and extract the product with a suitable organic solvent (e.g.,

diethyl ether, ethyl acetate).

Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate

under reduced pressure.

Purify the crude product by vacuum distillation to obtain pure Benzyl 2-chloroethyl ether.[1]
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Caption: Williamson ether synthesis workflow for Benzyl 2-chloroethyl ether.
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Purification by Vacuum Distillation
Crude Benzyl 2-chloroethyl ether can be purified by distillation under reduced pressure.[1]

This is important as attempting to distill at atmospheric pressure can lead to decomposition.[11]

Safety and Handling
Benzyl 2-chloroethyl ether is a potential irritant to the skin, eyes, and respiratory tract.[1] It is

crucial to handle this chemical with appropriate personal protective equipment (PPE), including

gloves, safety glasses, and a lab coat.[1] Storage should be in a cool, dry, well-ventilated area

in a tightly closed container, away from incompatible substances.[1]

Analytical Information
The structure and purity of Benzyl 2-chloroethyl ether can be confirmed using various

analytical techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H NMR and ¹³C NMR can be used

to elucidate the structure.[4]

Mass Spectrometry (MS): GC-MS can be used to determine the molecular weight and

fragmentation pattern.[4]

Infrared (IR) Spectroscopy: FTIR can identify the characteristic functional groups present in

the molecule.[4]

Gas Chromatography (GC): Can be used to determine the purity of the compound.[3]

Conclusion
Benzyl 2-chloroethyl ether is a valuable and versatile chemical intermediate with a well-

defined reactivity profile. Its utility in organic synthesis, particularly for the introduction of

functional groups via SN2 reactions and as a protecting group, makes it an important tool for

researchers and drug development professionals. A thorough understanding of its chemical

properties, reactivity, and handling requirements is essential for its safe and effective

application in the laboratory and in industrial processes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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